Cas no 1251625-54-3 (N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide)
N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
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- N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide
- 1251625-54-3
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- Inchi: 1S/C24H29FN4O2/c1-2-16-6-8-17(9-7-16)22-21(15-26-28-22)24(31)29-12-10-20(11-13-29)27-23(30)18-4-3-5-19(25)14-18/h3-9,14,20-22,26,28H,2,10-13,15H2,1H3,(H,27,30)
- InChI Key: CMDJOQFEARRBDH-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(NC1CCN(C(C2CNNC2C2C=CC(CC)=CC=2)=O)CC1)=O
Computed Properties
- Exact Mass: 424.22745434g/mol
- Monoisotopic Mass: 424.22745434g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 73.5Ų
N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-8008-2μmol |
N-{1-[3-(4-ethylphenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}-3-fluorobenzamide |
1251625-54-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8008-1mg |
N-{1-[3-(4-ethylphenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}-3-fluorobenzamide |
1251625-54-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8008-2mg |
N-{1-[3-(4-ethylphenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}-3-fluorobenzamide |
1251625-54-3 | 2mg |
$59.0 | 2023-09-10 |
N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide
Comprehensive Overview of N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide (CAS No. 1251625-54-3)
The compound N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide (CAS No. 1251625-54-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core linked to a piperidine moiety and a fluorobenzamide group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive molecules.
In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide aligns with this trend, as its design allows for selective interaction with protein targets. This specificity is crucial for minimizing off-target effects, a key concern in drug development. The inclusion of a fluorine atom further enhances its binding affinity and metabolic stability, traits highly sought after in modern pharmacochemistry.
The synthesis of CAS No. 1251625-54-3 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized to achieve high yield and purity, ensuring reproducibility for industrial and academic use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Such rigorous characterization is essential for compliance with regulatory standards and for establishing structure-activity relationships (SAR).
From a commercial perspective, N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide is available through specialized chemical suppliers, often listed under its CAS number or systematic name. Its pricing and availability may vary depending on scale and purity requirements. Researchers frequently inquire about its solubility, stability, and compatibility with common solvents—information critical for experimental design. Suppliers typically provide technical data sheets to address these queries.
Beyond its immediate applications, this compound is part of a broader exploration into heterocyclic chemistry and fluorinated pharmaceuticals. The latter is a hot topic due to the growing recognition of fluorine's role in improving drug efficacy. Online searches often revolve around questions like "How does fluorination affect drug metabolism?" or "What are the latest breakthroughs in pyrazole-based therapeutics?" These trends reflect the compound's relevance to cutting-edge research.
In summary, N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide (CAS No. 1251625-54-3) represents a convergence of innovative chemical design and therapeutic potential. Its study contributes to the broader understanding of molecular interactions and drug discovery, making it a valuable asset for researchers worldwide. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics.
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